N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H14ClN3OS/c1-10-6-13(17)7-14-15(10)19-16(22-14)20(11(2)21)9-12-4-3-5-18-8-12/h3-8H,9H2,1-2H3
• InChI Key: FHLZJYVOOOSPBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)N(CC3=CN=CC=C3)C(=O)C)Cl
• Molecular Formula: C16H14ClN3OS
• Molecular Weight: 331.8 g/mol

Description

N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide, also known as CTPI-2, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CTPI-2 is a small molecule that belongs to the class of benzothiazole derivatives, which have been found to possess a wide range of biological activities.

Scientific Research Applications

Photochemical and Thermochemical Modeling for Dye-Sensitized Solar Cells

N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide and its analogs have been explored for their potential application in dye-sensitized solar cells (DSSCs). Spectroscopic and quantum mechanical studies have demonstrated that these compounds exhibit good light harvesting efficiency (LHE) and favorable free energy for electron injection, making them promising photosensitizers in photovoltaic applications. Additionally, their non-linear optical (NLO) activity has been investigated, with certain compounds showing significant second-order hyperpolarizability values, indicating potential for use in optical devices (Mary et al., 2020).

Ligand-Protein Interactions for Drug Design

Molecular docking studies have been conducted to understand the binding interactions of these compounds with specific proteins, such as Cyclooxygenase 1 (COX1). Such studies are crucial in drug design as they provide insights into the molecular basis of ligand-receptor interactions, facilitating the development of more effective and selective therapeutic agents. In particular, compounds with a similar structure to N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide have shown promising binding affinities in these analyses (Mary et al., 2020).

Fluorescent Probes for Mercury Ion Detection

Compounds structurally related to N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide have been utilized as efficient fluorescent probes for detecting mercury ions both in acetonitrile and in buffered aqueous solutions. This application is particularly relevant in environmental monitoring and the development of diagnostic tools, where the detection of heavy metals at low concentrations is crucial (Shao et al., 2011).

Anticancer Activity

Several studies have focused on the synthesis of novel compounds derived from N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide and their evaluation for anticancer activity. These compounds have been tested against various cancer cell lines, and some have shown promising anticancer activity at low concentrations. This highlights the potential of such compounds in the development of new anticancer therapies (Hammam et al., 2005).